2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione

• CAS RN: 71526-44-8
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione
• InChI: InChI=1S/C19H20O4/c1-4-17(18(20)13-5-9-15(22-2)10-6-13)19(21)14-7-11-16(23-3)12-8-14/h5-12,17H,4H2,1-3H3
• InChI Key: ADOUYSBKSXTAMH-UHFFFAOYSA-N
• SMILES: CCC(C(=O)C1=CC=C(C=C1)OC)C(=O)C2=CC=C(C=C2)OC

Description

2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4′-methoxybutyryl phenone (1.0 equiv.) in THF at −78° C. was added dropwise 1.5 equiv. of [(CH3)2Si]2NLi. The solution was stirred for 1 h at −78° C., followed by addition of 1.2 equiv. of p-anisoyl chloride. The reaction mixture was stirred for 10 min at −78° C. and then for 22 h at rt, acidified with 10% citric acid, and extracted with EtOAc. The combined organic layers were washed with water and dried over Na2SO4. Removal of solvent in vacuo provided a crude solid which was purified by flash chromatography (CH2Cl2) to give 1,3-bis(4-methoxyphenyl)-2-ethylpropane-1,3-dione.